molecular formula C20H27N3OS B15221758 1-(2-(4-(4-Ethylphenyl)-1H-imidazol-2-yl)piperidin-1-yl)-2-(methylthio)propan-1-one

1-(2-(4-(4-Ethylphenyl)-1H-imidazol-2-yl)piperidin-1-yl)-2-(methylthio)propan-1-one

Cat. No.: B15221758
M. Wt: 357.5 g/mol
InChI Key: UBTWKXLZHUPCRE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 1-(2-(4-(4-Ethylphenyl)-1H-imidazol-2-yl)piperidin-1-yl)-2-(methylthio)propan-1-one features a hybrid structure combining a piperidine ring, a 4-ethylphenyl-substituted imidazole, and a methylthio-propanone moiety. Key structural attributes include:

  • Imidazole core: Facilitates hydrogen bonding and π-π interactions.
  • Piperidine ring: Enhances lipophilicity and modulates pharmacokinetics.
  • 4-Ethylphenyl group: Introduces steric bulk and hydrophobic interactions.
  • Methylthio-propanone: Likely influences electron distribution and metabolic stability.

Properties

Molecular Formula

C20H27N3OS

Molecular Weight

357.5 g/mol

IUPAC Name

1-[2-[5-(4-ethylphenyl)-1H-imidazol-2-yl]piperidin-1-yl]-2-methylsulfanylpropan-1-one

InChI

InChI=1S/C20H27N3OS/c1-4-15-8-10-16(11-9-15)17-13-21-19(22-17)18-7-5-6-12-23(18)20(24)14(2)25-3/h8-11,13-14,18H,4-7,12H2,1-3H3,(H,21,22)

InChI Key

UBTWKXLZHUPCRE-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC=C(C=C1)C2=CN=C(N2)C3CCCCN3C(=O)C(C)SC

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues with Shared Moieties

A. Imidazole-Piperidine Hybrids
Compound Name Key Features Molecular Weight logP TPSA Biological Relevance Reference
Target Compound Piperidine, imidazole, 4-ethylphenyl, methylthio-propanone ~389.5 (calc.) ~2.5 (est.) ~70 Ų (est.) Potential kinase inhibitor or psychoactive agent N/A
1-Methyl-2-(1-tosyl-1H-benzimidazol-2-yl)piperidin-4-one Benzimidazole, tosyl group, piperidinone 383.46 N/A N/A Intermediate for drug discovery
F-909 (NIMH) Piperidine, imidazole, fluorophenyl, triazole 473.55 2.11 83.3 Ų CNS-targeting candidate

Key Insights :

  • The target compound’s methylthio group distinguishes it from F-909, which has a triazole and fluorophenyl group. This substitution may enhance metabolic stability compared to F-909’s polar triazole .
B. Ethylphenyl-Ketone Derivatives
Compound Name Key Features Molecular Weight logP Biological Relevance Reference
Target Compound 4-Ethylphenyl, propanone, methylthio ~389.5 ~2.5 Psychoactive potential N/A
4-Ethylethcathinone (4-EEC) 4-Ethylphenyl, propanone, ethylamino 205.3 2.8 Stimulant (cathinone analog)
1-(4-Ethylphenyl)-2-methyl-3-(piperidin-1-yl)propan-1-one Piperidine, ethylphenyl, propanone ~273.4 ~3.1 Metabolite of synthetic cathinones

Key Insights :

  • The target’s methylthio group replaces 4-EEC’s ethylamino group, likely reducing polarity and altering receptor binding .
  • Compared to the metabolite in , the target’s imidazole may confer higher selectivity for enzymes or receptors.
C. Methylthio-Containing Compounds
Compound Name Key Features Molecular Weight logP Biological Relevance Reference
Target Compound Methylthio, imidazole ~389.5 ~2.5 Electron-deficient ligand (speculated) N/A
4-(5-Fluorophenyl)-2-(methylthio)-1H-imidazol-4-ol Fluorophenyl, methylthio, imidazole ~238.3 ~2.3 CK1δ inhibitor intermediate
2-((4,5-Dimethyl-4H-1,2,4-triazol-3-yl)thio)-1-(1H-pyrrol-2-yl)ethan-1-one Triazole, pyrrole, methylthio ~265.3 ~1.8 Antimicrobial candidate

Key Insights :

  • The methylthio group in the target and may enhance electron deficiency, improving binding to kinase ATP pockets.

Physicochemical and Pharmacokinetic Comparisons

Property Target Compound 4-EEC F-909 CK1δ Inhibitor
Molecular Weight 389.5 205.3 473.55 238.3
H-Bond Acceptors 5 (est.) 2 8 3
H-Bond Donors 1 1 1 2
Rotatable Bonds 6 (est.) 4 6 3
TPSA ~70 Ų ~30 Ų 83.3 Ų ~60 Ų
logP ~2.5 2.8 2.11 ~2.3

Key Trends :

  • The target’s higher TPSA compared to 4-EEC suggests better solubility but reduced blood-brain barrier penetration.
  • Its logP aligns with CNS-active compounds but is lower than 4-EEC, indicating moderated lipophilicity.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.